Improved green-light-emitting pyrotechnic formulations based on tris(2,2,2-trinitroethyl)borate and boron carbide
Chemical Communications Pub Date: 2014-07-07 DOI: 10.1039/C4CC04616A
Abstract
Green-light-emitting pyrotechnic compositions based on tris(2,2,2-trinitroethyl)borate (TNEB) and boron carbide have been investigated. The best performing formulations were found to be insensitive to various ignition stimuli, and exhibited very high spectral purities and luminosities compared to previously reported green-light-emitting formulations.

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